Cas no 2228603-90-3 (2-2-(pyrrolidin-1-yl)pyridin-3-ylethanethioamide)

• Product Name: 2-2-(pyrrolidin-1-yl)pyridin-3-ylethanethioamide
• CAS No: 2228603-90-3
• MF: C₁₁H₁₅N₃S
• MW: 221.321900606155
• CID: 6355318
• PubChem ID: 165611631
• Update Time: 2025-10-29

2-2-(pyrrolidin-1-yl)pyridin-3-ylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(pyrrolidin-1-yl)pyridin-3-ylethanethioamide
• EN300-1733384
• 2228603-90-3
• 2-[2-(pyrrolidin-1-yl)pyridin-3-yl]ethanethioamide

• Inchi： 1S/C11H15N3S/c12-10(15)8-9-4-3-5-13-11(9)14-6-1-2-7-14/h3-5H,1-2,6-8H2,(H2,12,15)
• InChI Key： HYKIWQKKTQWLOJ-UHFFFAOYSA-N
• SMILES： S=C(CC1=CC=CN=C1N1CCCC1)N

Computed Properties

• Exact Mass: 221.09866866g/mol
• Monoisotopic Mass: 221.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.2Ų

Additional information on 2-2-(pyrrolidin-1-yl)pyridin-3-ylethanethioamide

Introduction to 2-2-(pyrrolidin-1-yl)pyridin-3-ylethanethioamide (CAS No: 2228603-90-3)

2-2-(pyrrolidin-1-yl)pyridin-3-ylethanethioamide, identified by the Chemical Abstracts Service Number (CAS No) 2228603-90-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic thioamide derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights. The compound’s molecular architecture, featuring a pyrrolidinyl and pyridinyl moiety linked through an ethanethioamide bridge, suggests a multifaceted interaction with biological targets, making it a valuable candidate for further exploration in medicinal chemistry.

The synthesis and characterization of 2-2-(pyrrolidin-1-yl)pyridin-3-ylethanethioamide have been refined to ensure high purity and yield, which are critical for downstream applications such as preclinical studies and molecular interactions. The presence of both nitrogen-rich heterocycles and a thioamide group imparts distinct electronic and steric properties, which can be leveraged to modulate receptor binding affinities and pharmacokinetic profiles. This compound’s design aligns with the growing trend in drug development towards molecules that exhibit dual functionality or enhanced selectivity.

In recent years, there has been a surge in research focused on thioamide derivatives due to their broad spectrum of biological activities. Thioamides are known to serve as key intermediates in the synthesis of various bioactive molecules, including protease inhibitors and antiviral agents. The specific scaffold of 2-2-(pyrrolidin-1-yl)pyridin-3-ylethanethioamide positions it as a promising candidate for investigating its potential role in modulating enzyme activity or interacting with cellular pathways relevant to diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that have demonstrated efficacy in clinical settings. By leveraging computational modeling and high-throughput screening techniques, researchers have identified that derivatives of this class exhibit inhibitory effects on certain kinases and transcription factors. These findings are particularly intriguing given the critical role that aberrant signaling pathways play in the pathogenesis of various diseases. The ethanethioamide moiety, in particular, has been shown to enhance binding interactions with target proteins, potentially leading to improved drug-like properties such as increased solubility and reduced metabolic clearance.

The latest advancements in synthetic methodologies have enabled the efficient preparation of 2-2-(pyrrolidin-1-yl)pyridin-3-ylethanethioamide with high enantiomeric purity, which is essential for evaluating its stereochemical specificity. Chiral resolution techniques combined with catalytic asymmetric synthesis have allowed chemists to explore the impact of different stereoisomers on biological activity. Preliminary studies suggest that certain enantiomers may exhibit enhanced potency or selectivity, highlighting the importance of stereochemical control in drug development.

From a mechanistic standpoint, the reactivity of the thioamide group provides a rich area for investigation. Thioamides can undergo various transformations, including nucleophilic addition reactions, which may be exploited to develop prodrug strategies or to target specific enzymatic processes. Additionally, the pyridinyl ring can participate in hydrogen bonding interactions with biological targets, further contributing to the compound’s binding affinity. These features make 2-2-(pyrrolidin-1-yl)pyridin-3-ylethanethioamide a versatile scaffold for designing molecules with tailored pharmacological profiles.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel compounds like 2-2-(pyrrolidin-1-yl)pyridin-3-ylethanethioamide. Predictive models have been trained on large datasets of bioactive molecules to identify structural features that correlate with desired biological activities. These models have suggested that modifications to the ethanethioamide linkage could enhance certain pharmacokinetic parameters or improve target engagement. Such insights are being translated into experimental hypotheses that aim to optimize the compound’s therapeutic potential.

In conclusion, 2-2-(pyrrolidin-1-y l)pyridin -3 -y lethanethioamide (CAS No: 2228603 -90 -3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its synthetic routes, and evaluating its efficacy in preclinical models. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.